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Compound of Interest

Compound Name: (E)-5-Tetradecene

Cat. No.: B196200

An In-Depth Technical Guide to (E)-5-Tetradecene: Chemical Properties and Structure

Introduction

(E)-5-Tetradecene is a linear alkene, a type of hydrocarbon characterized by the presence of a
carbon-carbon double bond.[1] Its chemical formula is C14H28.[1][2][3][4] The designation "
(E)-5-" indicates that the double bond is located between the fifth and sixth carbon atoms in the
fourteen-carbon chain, and the substituents around the double bond are in the trans
configuration. This compound is found in some natural sources, such as the essential oil of
long pepper (Piper longum), and serves as an intermediate in organic synthesis.[1]

Chemical and Physical Properties

The physicochemical properties of (E)-5-tetradecene are summarized in the table below.
These properties are crucial for understanding its behavior in various chemical and biological
systems.
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Property Value Source
Molecular Formula C14H28 [1112][3][4]
Molecular Weight ~196.37 g/mol [11[2][3]
CAS Number 41446-66-6 [1]12114]
IUPAC Name (E)-tetradec-5-ene [3]
Boiling Point Estimated around 250 °C [1]
Density f\cg:)proximately 0.8 g/cm3 at 20 o
XLogP3 6.9 [21[3]
Hydrogen Bond Donor Count 0 [2]
Hydrogen Bond Acceptor

C)(;untg p 0 12
Rotatable Bond Count 10 [2]

Exact Mass

196.219100893 Da

[2](3]

Complexity

113

[2](3]

Kovats Retention Index

Standard non-polar: 1378,
1386, 1387

[3]

Chemical Structure

The molecular structure of (E)-5-tetradecene consists of a 14-carbon chain with a double bond

at the C5 position.[1] The "(E)" prefix, from the German entgegen meaning "opposite", signifies

that the alkyl chains on either side of the double bond are on opposite sides. This geometric

isomerism, also known as cis-trans isomerism, significantly influences the molecule's physical

properties and reactivity compared to its cis- or (Z)- counterpart, (Z)-5-tetradecene.[4][5]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of (E)-5-tetradecene can be

found in specialized chemical literature. Below are generalized methodologies for common
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procedures involving this compound.

Synthesis of (E)-5-Tetradecene

(E)-5-tetradecene can be synthesized through various organic chemistry reactions. Two

common methods include:

Dehydrohalogenation: This method involves the elimination of a hydrogen halide from an
alkyl halide. For instance, treating 5-bromotetradecane with a strong base like potassium
hydroxide can yield a mixture of tetradecene isomers, from which (E)-5-tetradecene can be
isolated.[1]

Alkene Metathesis: This reaction involves the redistribution of alkene bonds. (E)-5-
tetradecene can be synthesized from other alkenes using catalysts based on tungsten or
molybdenum complexes.[1] The choice of catalyst and reaction conditions is critical for
achieving high stereoselectivity for the (E)-isomer.

Spectroscopic Analysis

The structure and purity of (E)-5-tetradecene are typically confirmed using spectroscopic
techniques.

Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) is used to
determine the molecular weight and fragmentation pattern of the molecule.[6][7] The
molecular ion peak would be observed at an m/z corresponding to its molecular weight
(approximately 196.37).

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy provide
detailed information about the chemical environment of the hydrogen and carbon atoms,
respectively.[7][8] The chemical shifts and coupling constants of the vinyl protons in the 1H
NMR spectrum are characteristic of the (E)-configuration of the double bond.

Infrared (IR) Spectroscopy: IR spectroscopy can identify the presence of the C=C double
bond through its characteristic stretching vibration.[7] For trans-alkenes, this peak is typically
found in the region of 960-975 cm-1.

Biological Activity and Significance
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While (E)-5-tetradecene itself is not reported to have significant direct biological activity, it is a
component of some natural products.[1] Related alkene compounds have been investigated for
various biological activities. For example, 1-tetradecene has been identified as having
antimicrobial, antioxidant, and anticancer properties.[1] Other long-chain alkenes have been
reported to possess antimicrobial and cytotoxic activities.[9] The presence of compounds like
(E)-5-tetradecene in natural extracts contributes to the overall bioactivity of the extract.

Visualizations
General Workflow for Natural Product Analysis

The following diagram illustrates a typical workflow for the isolation and identification of a
specific compound, such as (E)-5-tetradecene, from a natural source.
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Caption: Workflow for natural product isolation and characterization.
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Typical Reactions of Alkenes

This diagram shows some of the characteristic chemical reactions that (E)-5-tetradecene can
undergo, owing to the reactivity of its double bond.

(E)-5-Tetradecene
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Caption: Common chemical reactions of (E)-5-tetradecene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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